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Compound of Interest

Compound Name: Dimethyl lithospermate B

Cat. No.: B10817742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental data related to Dimethyl lithospermate B (dmLSB), a
selective agonist of voltage-gated sodium channels. The information is intended to support
further research and drug development efforts centered on this compound.

Core Compound Data

Dimethyl lithospermate B is the dimethyl ester form of lithospermic acid B. Its fundamental
chemical and physical properties are summarized below.

Property Value Citation(s)
Molecular Weight 746.67 g/mol [L112][31[41[5]
Chemical Formula C3sH34016 [L1[2113114]15]
CAS Number 875313-64-7 [1][2][3]

dmLSB, Lithospermic acid B
Synonyms _ [11[2][5]
dimethyl ester

Structure Type Tannin [2]

B Methanol, Ethyl Acetate,
Solubility ] [1][2]13]
Water, 10 mM in DMSO
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Mechanism of Action: Sodium Channel Modulation

Dimethyl lithospermate B is a selective agonist for voltage-gated sodium channels (Na+
channels). Its primary mechanism of action involves the modulation of the channel's gating
kinetics. Specifically, dmLSB slows the inactivation of the sodium current (INa), which results in
an increased inward current during the initial phases of the action potential.[5] This effect leads
to a prolongation of the action potential duration (APD).[6][7] Unlike some other Na+ channel
agonists, the prolongation of the APD by dmLSB is not associated with the generation of early
after-depolarizations (EADs), suggesting a potentially favorable safety profile.[6][7]

The following diagram illustrates the proposed mechanism of action of Dimethyl
lithospermate B on the voltage-gated sodium channel and its effect on the cardiac action

potential.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b10817742?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3885250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1575928/
https://pubmed.ncbi.nlm.nih.gov/15504759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1575928/
https://pubmed.ncbi.nlm.nih.gov/15504759/
https://www.benchchem.com/product/b10817742?utm_src=pdf-body
https://www.benchchem.com/product/b10817742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Cellular Level

Voltage-Gated Sodium Channel
(Nav1.5)

Slows inactivation

Increased Inward
Na+ Current (INa)

Allers Phase 0 and Plateau

Cardiac Action Potential

Results in

Prolonged Action
Potential Duration

Dimethyl lithospermate B

Binds to and modulates

------ 41 Open >

Channel Gating States

Closed >

A

Depolarizption

\/

Repolarization

Fast Inactiyation
(Slgwed by ¢dmLSB)

\/

Inactivated >

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow

Prepare Biological Model
(e.g., Isolated Myocytes,
Perfused Wedge)

'

Record Baseline
Electrophysiological Parameters

.

Apply Dimethyl
lithospermate B

'

Record Electrophysiological
Changes

.

Data Analysis and
Statistical Comparison

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b10817742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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